Cas no 825637-08-9 (1-Hexen-3-one, 1-(2,2,6,6-tetramethylcyclohexyl)-, (1E)-)

825637-08-9 structure
Product name:1-Hexen-3-one, 1-(2,2,6,6-tetramethylcyclohexyl)-, (1E)-
1-Hexen-3-one, 1-(2,2,6,6-tetramethylcyclohexyl)-, (1E)- Chemical and Physical Properties
Names and Identifiers
-
- 1-Hexen-3-one, 1-(2,2,6,6-tetramethylcyclohexyl)-, (1E)-
- 1-(2,2,6,6-tetramethylcyclohexyl)hex-1-en-3-one
- DTXSID70837380
- 825637-08-9
-
- Inchi: InChI=1S/C16H28O/c1-6-8-13(17)9-10-14-15(2,3)11-7-12-16(14,4)5/h9-10,14H,6-8,11-12H2,1-5H3
- InChI Key: KKGIJOFCCCBKQQ-UHFFFAOYSA-N
- SMILES: CCCC(=O)C=CC1C(CCCC1(C)C)(C)C
Computed Properties
- Exact Mass: 236.214015512g/mol
- Monoisotopic Mass: 236.214015512g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 281
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- Topological Polar Surface Area: 17.1Ų
- XLogP3: 5.1
1-Hexen-3-one, 1-(2,2,6,6-tetramethylcyclohexyl)-, (1E)- Related Literature
-
George K. Larsen,Yiping Zhao Nanoscale, 2013,5, 10853-10857
-
Yikang Cong,Xingnan Chen,Yan Mei,Jun Ye Dalton Trans., 2022,51, 2923-2931
-
3. Branched dimerization of Tat peptide improves permeability to HeLa and hippocampal neuronal cells†I. Abrrey Monreal,Qian Liu,Katherine Tyson,Tyler Bland,Doralyn S. Dalisay,Erin V. Adams,Gary A. Wayman,Hector C. Aguilar,Jonel P. Saludes Chem. Commun., 2015,51, 5463-5466
-
4. Book reviews
-
Angelos B. Canaj,Milosz Siczek,Marta Otręba,Tadeusz Lis,Giulia Lorusso,Marco Evangelisti,Constantinos J. Milios Dalton Trans., 2016,45, 18591-18602
825637-08-9 (1-Hexen-3-one, 1-(2,2,6,6-tetramethylcyclohexyl)-, (1E)-) Related Products
- 60729-41-1(4,4-Dipropylcyclohex-2-enone)
- 727736-74-5(3-Pyridinecarboxylic acid, 6-cyano-5-hydroxy-, methyl ester)
- 313268-05-2(N-(4-ethylphenyl)-2-oxo-8-(prop-2-en-1-yl)-2H-chromene-3-carboxamide)
- 160424-50-0(ethyl 3-{(4-bromophenyl)carbamothioylamino}-1H-indole-2-carboxylate)
- 231278-08-3(2-Amino-4-Fluoro-5-Iodo-Benzoic Acid)
- 1805320-85-7(2-(Difluoromethyl)-3-hydroxypyridine-4-methanol)
- 912905-85-2(2-{benzyl1-(4-fluorophenyl)-1H-pyrazolo3,4-dpyrimidin-4-ylamino}ethan-1-ol)
- 2171717-56-7(1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoylpiperidine-2-carboxylic acid)
- 2229304-89-4(3-methyl-4-propylhept-1-yne)
- 61515-41-1(3-(2-chloroethanesulfonyl)propanoyl chloride)
Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk

Synrise Material Co. Ltd.
Gold Member
CN Supplier
Bulk

Taizhou Jiayin Chemical Co., Ltd
Gold Member
CN Supplier
Bulk

Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent

Xiamen PinR Bio-tech Co., Ltd.
Gold Member
CN Supplier
Bulk
